[(3S,3aR,6S,6aS)-3-[4-(6-methylpyridine-3-carbonyl)piperazin-1-yl]-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] nitrate;hydrochloride

• CAS No.: 134186-15-5
• Molecular Formula: C17H23ClN4O6
• Molecular Weight: 414.8 g/mol
• IUPAC Name: [(3S,3aR,6S,6aS)-3-[4-(6-methylpyridine-3-carbonyl)piperazin-1-yl]-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] nitrate;hydrochloride
• InChI: InChI=1S/C17H22N4O6.ClH/c1-11-2-3-12(8-18-11)17(22)20-6-4-19(5-7-20)13-9-25-16-14(27-21(23)24)10-26-15(13)16;/h2-3,8,13-16H,4-7,9-10H2,1H3;1H/t13-,14-,15+,16+;/m0./s1
• InChI Key: NEQHGLXEDROMGB-BTXUNPJVSA-N
• Isomeric SMILES: CC1=NC=C(C=C1)C(=O)N2CCN(CC2)[C@H]3CO[C@H]4[C@@H]3OC[C@@H]4O[N+](=O)[O-].Cl
• Canonical SMILES: CC1=NC=C(C=C1)C(=O)N2CCN(CC2)C3COC4C3OCC4O[N+](=O)[O-].Cl

Description

[(3S,3aR,6S,6aS)-3-[4-(6-methylpyridine-3-carbonyl)piperazin-1-yl]-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] nitrate;hydrochloride is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes a furan ring, a piperazine moiety, and a pyridine derivative, making it an interesting subject for chemical and pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [(3S,3aR,6S,6aS)-3-[4-(6-methylpyridine-3-carbonyl)piperazin-1-yl]-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] nitrate;hydrochloride involves multiple steps, including the formation of the furan ring, the introduction of the piperazine group, and the attachment of the pyridine derivative. Specific reaction conditions, such as temperature, solvent, and catalysts, are crucial for the successful synthesis of this compound.

Industrial Production Methods: Industrial production of this compound would likely involve optimization of the